Cas no 199280-06-3 (2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester)
199280-06-3 structure
Product Name:2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
CAS No:199280-06-3
MF:C12H11NO6
MW:265.218843698502
CID:1390732
PubChem ID:54347622
Update Time:2025-04-20
2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester
- SCHEMBL6985505
- ethyl 7-methoxy-5-nitrobenzofuran-2-carboxylate
- UDKDYNQXCGMUML-UHFFFAOYSA-N
- DB-142517
- ethyl 7-methoxy-5-nitro-1-benzofuran-2-carboxylate
- 199280-06-3
-
- Inchi: 1S/C12H11NO6/c1-3-18-12(14)10-5-7-4-8(13(15)16)6-9(17-2)11(7)19-10/h4-6H,3H2,1-2H3
- InChI Key: UDKDYNQXCGMUML-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC2C=C(C=C(C1=2)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 265.05863
- Monoisotopic Mass: 265.05863707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 94.5Ų
Experimental Properties
- PSA: 91.81
2-Benzofurancarboxylic acid, 7-methoxy-5-nitro-, ethyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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